Glycidol Glycidol Glycidol is an aliphatic epoxide which may be used as a stabilizer in the manufacture of vinyl polymers, as an additive for oil and synthetic hydraulic fluids, and also as a diluent in some epoxy resins.
Slightly viscous, colorless and odorless liquid cyclic ether. Glycidol is used as a stabilizer for natural oils and vinyl polymers, as an alkylating agent, a sterilant, a demulsifier, a dye-leveling agent and it is also used as an intermediate in the synthesis of glycerol, glycidyl ethers and amines. Exposure to Glycidol irritates the skin, eyes, and mucous membranes and depresses the central nervous system in humans. Glycidol induces mutations in human lymphocytes and is reasonably anticipated to be a human carcinogen. (NCI05)
Glycidol is an odorless clear colorless liquid. (NTP, 1992)
Glycidol is an epoxide and a primary alcohol. It derives from a 1,2-epoxypropane.
Brand Name: Vulcanchem
CAS No.: 556-52-5
VCID: VC21112656
InChI: InChI=1S/C3H6O2/c4-1-3-2-5-3/h3-4H,1-2H2
SMILES: C1C(O1)CO
Molecular Formula: C3H6O2
Molecular Weight: 74.08 g/mol

Glycidol

CAS No.: 556-52-5

Cat. No.: VC21112656

Molecular Formula: C3H6O2

Molecular Weight: 74.08 g/mol

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Glycidol - 556-52-5

Specification

Description Glycidol is an aliphatic epoxide which may be used as a stabilizer in the manufacture of vinyl polymers, as an additive for oil and synthetic hydraulic fluids, and also as a diluent in some epoxy resins.
Slightly viscous, colorless and odorless liquid cyclic ether. Glycidol is used as a stabilizer for natural oils and vinyl polymers, as an alkylating agent, a sterilant, a demulsifier, a dye-leveling agent and it is also used as an intermediate in the synthesis of glycerol, glycidyl ethers and amines. Exposure to Glycidol irritates the skin, eyes, and mucous membranes and depresses the central nervous system in humans. Glycidol induces mutations in human lymphocytes and is reasonably anticipated to be a human carcinogen. (NCI05)
Glycidol is an odorless clear colorless liquid. (NTP, 1992)
Glycidol is an epoxide and a primary alcohol. It derives from a 1,2-epoxypropane.
CAS No. 556-52-5
Molecular Formula C3H6O2
Molecular Weight 74.08 g/mol
IUPAC Name oxiran-2-ylmethanol
Standard InChI InChI=1S/C3H6O2/c4-1-3-2-5-3/h3-4H,1-2H2
Standard InChI Key CTKINSOISVBQLD-UHFFFAOYSA-N
SMILES C1C(O1)CO
Canonical SMILES C1C(O1)CO
Boiling Point 333 °F at 760 mm Hg (with decomposition) (NTP, 1992)
167 °C decomposes; 66 °C at 2.5 mm Hg
320°F (decomposes)
320°F (Decomposes)
Colorform Colorless, slightly viscous liquid
Colorless liquid
Flash Point 162 °F (NTP, 1992)
73 °C (closed cup)
72 °C c.c.
162°F
Melting Point -49 °F (NTP, 1992)
-45 °C
-49°F

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